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Compound of Interest

Compound Name: 4-Bromo-1-naphthoic acid

An In-Depth Technical Guide to the Physical Properties of 4-Bromo-1-naphthoic Acid

Abstract: This technical guide provides a comprehensive overview of the core physical and
chemical properties of 4-Bromo-1-naphthoic acid (CAS No. 16650-55-8). Intended for
researchers, medicinal chemists, and material scientists, this document synthesizes
experimental data with theoretical principles to offer practical insights into the compound's
behavior. Key topics include its physicochemical characteristics, solubility profile, spectroscopic
data, and standardized protocols for experimental determination. The guide is structured to
facilitate a deep understanding of the causality behind its properties, ensuring scientific integrity
and practical applicability in a laboratory setting.

Introduction and Significance

4-Bromo-1-naphthoic acid is a halogenated aromatic carboxylic acid. Its rigid naphthalene
core, functionalized with both a bromine atom and a carboxylic acid group, makes it a valuable
and versatile building block in several scientific domains. The electron-withdrawing nature of
the bromine atom and the versatile reactivity of the carboxyl group allow for its use as a key
intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyestuffs.[1][2]
Understanding its fundamental physical properties is paramount for its effective handling,
purification, reaction design, and integration into complex molecular architectures. This guide
serves as a foundational reference for scientists working with this compound.

Molecular and Physicochemical Properties

The identity and core physical constants of 4-Bromo-1-naphthoic acid are summarized below.
These values are critical for predicting its behavior in various chemical and physical processes.
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Table 1: Core Identifiers and Physicochemical Properties

Property Value Source(s)
4-bromonaphthalene-1-

IUPAC Name ] ] [31[4]
carboxylic acid

CAS Number 16650-55-8 [51617]

Molecular Formula C11H7BroO:2 [11[5]16]

Molecular Weight 251.08 g/mol 516171
White to light yellow

Appearance ] [5161[8]
solid/powder

Melting Point 198-200 °C [11[5116119]

Boiling Point 408.8 £ 28.0 °C (Predicted) [516][9]

Density 1.648 + 0.06 g/cm? (Predicted) [516119]

pKa 3.48 £ 0.10 (Predicted) [5]

Water Solubility Slightly soluble [5][6119]

XLogP3 3.8 [9][10]
FIJIPZQZVLCOMB-

InChl Key 314171
UHFFFAOYSA-N

SMILES OC(=0)clccc(Br)c2cceccl2 [7]

Solubility Profile: A Deeper Analysis

The solubility of 4-Bromo-1-naphthoic acid is dictated by the interplay between its large,

nonpolar naphthalene ring and its polar carboxylic acid group.

e Aqueous Solubility: The compound is described as "slightly soluble in water".[5][6][9] This is

expected, as the hydrophobic character of the bromonaphthalene scaffold dominates,

limiting its interaction with polar water molecules.
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e Organic Solvent Solubility: Based on the principle of "like dissolves like," 4-Bromo-1-
naphthoic acid is expected to exhibit good solubility in polar organic solvents that can
engage in hydrogen bonding with its carboxylic acid group. Such solvents include ethanol,
methanol, acetone, and ethyl acetate. Its solubility in nonpolar solvents like hexanes is
predicted to be low.

o pH-Dependent Solubility: The carboxylic acid moiety provides a handle to dramatically alter
agueous solubility through acid-base chemistry.

o In Basic Conditions (e.g., ag. NaOH, aq. NaHCO3): In the presence of a base, the
carboxylic acid (pKa = 3.48) is deprotonated to form the corresponding water-soluble
carboxylate salt (4-bromo-1-naphthoate). This transformation from a neutral molecule to
an ionic species drastically increases its solubility in aqueous media. This principle is
fundamental for its extraction and purification from non-acidic impurities.

o In Acidic Conditions (e.g., ag. HCI): Adding a strong acid to an aqueous solution of the
carboxylate salt will protonate it, causing the neutral, sparingly soluble 4-Bromo-1-
naphthoic acid to precipitate.

The following diagram illustrates the relationship between pH and the solubility of 4-Bromo-1-
naphthoic acid.

Fig. 1. pH-Dependent Solubility of 4-Bromo-1-naphthoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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